Cas no 910309-46-5 (N-Boc-2-(3-bromophenyl)-2-hydroxyethanamine)

• Product Name: N-Boc-2-(3-bromophenyl)-2-hydroxyethanamine
• CAS No: 910309-46-5
• Molecular Formula: C₁₃H₁₈NO₃Br
• Molecular Weight: 316.19092
• CID: 1967420
• PubChem ID: 69527660

N-Boc-2-(3-bromophenyl)-2-hydroxyethanamine Properties

Names and Identifiers

• N-Boc-2-(3-bromophenyl)-2-hydroxyethanamine
• Carbamic acid, [2-(3-bromophenyl)-2-hydroxyethyl]-, 1,1-dimethylethylester
• CARBAMIC ACID,[2-(3-BROMOPHENYL)-2-HYDROXYETHYL]-,1,1-DIMETHYLETHYL ESTER (9Cl)
• C78573
• SCHEMBL5672990
• 910309-46-5
• DB-209967
• tert-butyl N-[2-(3-bromophenyl)-2-hydroxyethyl]carbamate
• carbamic acid,[2-(3-bromophenyl)-2-hydroxyethyl]-,1,1-dimethylethyl ester
• EN300-6201502

• MDL： MFCD11849129
• InChIKey： VESWBJPOZNMSFH-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18BrNO3/c1-13(2,3)18-12(17)15-8-11(16)9-5-4-6-10(14)7-9/h4-7,11,16H,8H2,1-3H3,(H,15,17)
• SMILES： CC(C)(OC(NCC(O)C1=CC(Br)=CC=C1)=O)C

Computed Properties

• Exact Mass: 315.04701Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 315.04701Da
• Heavy Atom Count: 18
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes